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Compound of Interest

Compound Name: 1-Methyl-4-(2-nitrovinyl)benzene

Cat. No.: B1217067

Essential Safety and Handling Guide for 1-
Methyl-4-(2-nitrovinyl)benzene
For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for handling 1-Methyl-4-(2-
nitrovinyl)benzene (CAS No: 5153-68-4). All personnel must review and understand this
guidance before commencing any work with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Methyl-4-(2-nitrovinyl)benzene is a solid that poses significant health risks upon exposure.
It is crucial to use appropriate personal protective equipment (PPE) to minimize these risks.
The compound is classified with the following GHS hazard statements:

e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]
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The signal word for this chemical is "Warning".[2] Due to the limited availability of specific data
for 1-Methyl-4-(2-nitrovinyl)benzene, a conservative approach analogous to handling other
aromatic nitro compounds is recommended.[1]

Table 1: Recommended Personal Protective Equipment (PPE)
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) ] Specification and Use
Protection Type Equipment o
Guidelines

For incidental contact: Nitrile
gloves are acceptable.
Immediately replace gloves
upon any sign of
contamination. For extended
contact or immersion: Butyl

Hand Protection Chemical-resistant gloves fubber gloves are )
recommended.[3] Given the
lack of specific breakthrough
time data, it is prudent to
consider wearing double
gloves (e.g., nitrile over butyl
rubber) for high-risk

procedures.[3]

Must be worn at all times in the
Safety glasses with side laboratory. For procedures with
Eye and Face Protection shields or chemical splash a higher risk of splashing, a
goggles face shield should be worn in

addition to goggles.[3]

A standard lab coat is
mandatory. For tasks with a
significant splash potential, a
Skin and Body Protection Laboratory coat chemical-resistant apron or
coveralls should be used.[3]
Full-length pants and closed-

toe shoes are required.[3]

Respiratory Protection Chemical fume hood All work with 1-Methyl-4-(2-
nitrovinyl)benzene should be
conducted in a properly
functioning chemical fume
hood to minimize inhalation
exposure.[3] If engineering

controls are insufficient, an air-
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purifying respirator (APR) with
organic vapor cartridges may

be necessary.[3]

Operational Workflow for Safe Handling

Proper planning and execution of procedures involving 1-Methyl-4-(2-nitrovinyl)benzene are
essential to ensure safety. The following workflow diagram outlines the key steps from
preparation to disposal.
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Caption: Workflow for Handling 1-Methyl-4-(2-nitrovinyl)benzene.
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Emergency Response Plan

In the event of an accidental exposure or spill, immediate and appropriate action is critical. The
following diagram outlines the necessary steps for emergency response. Ensure that a safety
shower and eyewash station are readily accessible.[3]

Personal Exposure Chemical Spill

vt ¥

Immediately flush eyes with water Evacuate the area.
Alert safety personnel.
Prevent entry into drains.

Absorb with inert material.
Collect in a sealed container for disposal.

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash area with soap and water for 15 min.

for at least 15 minutes.
Remove contact lenses if present.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Procedures for 1-Methyl-4-(2-nitrovinyl)benzene.

Disposal Plan

All waste containing 1-Methyl-4-(2-nitrovinyl)benzene, including contaminated PPE and
absorbent materials, must be treated as hazardous waste.

o Waste Segregation: Collect all solid and liquid waste in separate, clearly labeled, and sealed
containers.

o Container Labeling: Ensure containers are labeled with the full chemical name and
appropriate hazard symbols.

» Disposal: Dispose of all chemical waste in accordance with local, state, and federal
regulations.[4] Do not dispose of this chemical down the drain.
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By adhering to these safety protocols, researchers can minimize the risks associated with the
handling of 1-Methyl-4-(2-nitrovinyl)benzene and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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